![molecular formula C18H27N3O2 B2821741 4-methoxy-N-phenyl-[1,4'-bipiperidine]-1'-carboxamide CAS No. 1788561-26-1](/img/structure/B2821741.png)
4-methoxy-N-phenyl-[1,4'-bipiperidine]-1'-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-methoxy-N-phenyl-[1,4’-bipiperidine]-1’-carboxamide” is a complex organic molecule. It contains a bipiperidine ring, which is a type of piperidine ring, a common structure in many pharmaceutical drugs. The molecule also contains a methoxy group (-OCH3) and a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring), both attached to the nitrogen atom of the piperidine ring. The carboxamide group (-CONH2) is attached to the ‘1’ position of the bipiperidine ring .
Molecular Structure Analysis
The molecular structure of this compound, as inferred from its name, would have a bipiperidine ring as its core structure, with a phenyl group, a methoxy group, and a carboxamide group attached. The exact spatial arrangement of these groups would depend on the specific synthesis process and the conditions under which the compound was formed .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, color, and reactivity. These properties are determined by the compound’s molecular structure. Without specific information on this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties .Scientific Research Applications
Kinase Inhibition
The research on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, which share a structural resemblance to the queried compound, has identified potent and selective Met kinase inhibitors. These compounds have shown promise in inhibiting the Met kinase superfamily, crucial for tumor growth and metastasis. One such analogue demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma model following oral administration, suggesting a potential role in cancer therapy (Schroeder et al., 2009).
Analgesic Potential
Compounds related to 4-methoxy-N-phenyl-[1,4'-bipiperidine]-1'-carboxamide, such as 4β-Methoxy-4α-phenyl-3α, 5α-propanopiperidine derivatives, have been prepared and tested for their biological activities. The introduction of a m-hydroxy substituent into the phenyl group of these derivatives has led to a significant increase in their analgesic and antitussive activities. Additionally, some N-carbamates of these derivatives exhibit appreciable anti-inflammatory effects along with analgesic activity, indicating their potential as pain management agents (Oki et al., 1974).
Medicinal Chemistry Applications
In medicinal chemistry, the structural manipulation of compounds similar to this compound has been explored to eliminate opioid agonist metabolites. For example, dihydropyrimidinones linked to substituted 4-phenylpiperazine containing side chains were synthesized to avoid the formation of agonist metabolites at the μ-opioid receptor, demonstrating the compound's versatility in drug design to circumvent undesirable side effects (Lagu et al., 1999).
Mechanism of Action
Mode of Action
It is known that the compound is synthesized via a schiff bases reduction route . This suggests that its interaction with its targets could involve a reduction mechanism, but further studies are needed to confirm this and to elucidate the resulting changes in the targets.
Biochemical Pathways
It is known that secondary amines, such as this compound, are important starting materials for the preparation of various compounds such as dithiocarbamates and dyes, and form the constituents of many pharmaceuticals . This suggests that the compound could potentially affect a variety of biochemical pathways, but more research is needed to identify these pathways and their downstream effects.
Safety and Hazards
properties
IUPAC Name |
4-(4-methoxypiperidin-1-yl)-N-phenylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O2/c1-23-17-9-13-20(14-10-17)16-7-11-21(12-8-16)18(22)19-15-5-3-2-4-6-15/h2-6,16-17H,7-14H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMPIPEAKIURBBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2CCN(CC2)C(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.